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Introduction
NF157 is a potent and selective antagonist of the P2Y11 purinergic receptor, a G-protein

coupled receptor (GPCR) that plays a significant role in modulating various physiological and

pathophysiological processes, including immune responses and inflammation. This technical

guide provides an in-depth exploration of the core mechanism of action of NF157, detailing its

molecular interactions, impact on intracellular signaling cascades, and the experimental

methodologies used to elucidate these functions.

Core Mechanism: Antagonism of the P2Y11
Receptor
NF157 exerts its effects by acting as a competitive antagonist at the P2Y11 receptor. The

P2Y11 receptor is unique among the P2Y receptor family due to its dual coupling to both Gs

and Gq alpha subunits of heterotrimeric G-proteins.[1][2][3] This dual coupling allows the

P2Y11 receptor to modulate two distinct downstream signaling pathways upon activation by its

endogenous ligand, adenosine triphosphate (ATP).

By binding to the P2Y11 receptor, NF157 prevents ATP from binding and initiating these

downstream signaling events. This antagonism effectively blocks the cellular responses

mediated by P2Y11 activation.
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Quantitative Data on NF157 Activity
The following table summarizes the key quantitative parameters that define the potency and

selectivity of NF157.

Parameter Value Receptor/Assay Reference

pKi 7.35 P2Y11 [4]

Ki 44.3 nM P2Y11 [4]

IC50 463 nM P2Y11 [4]

IC50 1811 µM P2Y1 [4]

IC50 170 µM P2Y2 [4]

Selectivity
>650-fold over P2Y1

and P2Y2
P2Y11 vs P2Y1/P2Y2 [4]

Impact on Intracellular Signaling Pathways
The antagonistic action of NF157 on the P2Y11 receptor leads to the inhibition of two primary

signaling cascades: the Gs-adenylyl cyclase-cAMP pathway and the Gq-phospholipase C

pathway.

Inhibition of the Gs-Adenylyl Cyclase-cAMP Pathway
Activation of the P2Y11 receptor by ATP leads to the stimulation of adenylyl cyclase via the Gs

alpha subunit, resulting in the conversion of ATP to cyclic adenosine monophosphate (cAMP).

[5][6] cAMP then acts as a second messenger to activate Protein Kinase A (PKA).[5] NF157, by

blocking ATP binding, prevents this cascade, leading to a reduction in intracellular cAMP levels.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8826773/
https://pubmed.ncbi.nlm.nih.gov/11788591/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8826773/
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5023629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Cytosol

NF157

P2Y11 Receptor

ATP

Gs protein
Activates

Adenylyl Cyclase
Activates

cAMP
Converts ATP to

PKA
Activates

Downstream Effects
Phosphorylates

Plasma Membrane
Cytosol

NF157

P2Y11 Receptor

ATP

Gq protein
Activates

Phospholipase C
Activates

PIP2
Cleaves

IP3

DAG

Ca2+ Release

Triggers

PKC
Activates

Downstream Effects
Phosphorylates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF157

P2Y11 Receptor

Gs and Gq Signaling

Activates

p38 MAPK Pathway

Modulates

NF-κB Pathway

Modulates

Inflammatory Response

Promotes Promotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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